Cas no 1046045-61-7 (N-(4-(2-(2-Propylpyridin-4-yl)thiazol-4-yl)phenyl)methanesulfonamide)

• Product Name: N-(4-(2-(2-Propylpyridin-4-yl)thiazol-4-yl)phenyl)methanesulfonamide
• CAS No: 1046045-61-7
• MF: C₁₈H₁₉N₃O₂S₂
• MW: 373.4924
• CID: 2601595
• PubChem ID: 25012898
• Update Time: 2025-08-05

N-(4-(2-(2-Propylpyridin-4-yl)thiazol-4-yl)phenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• FGH10019
• FGH-10019
• N-(4-(2-(2-propylpyridin-4-yl)thiazol-4-yl)phenyl)methanesulfonamide
• BDBM50351538
• N-[4-[2-(2-propyl-4-pyridyl)thiazol-4-yl]phenyl]methanesulfonamide
• N-[4-[2-(2-propylpyridin-4-yl)-1,3-thiazol-4-yl]phenyl]methanesulfonamide
• METHANESULFONAMIDE,N-[4-[2-(2-PROPYL-4-PYRIDINYL)-4-THIAZOLYL]PHENYL]-
• FGH10019?
• SCHEMBL4285022
• F85102
• C18H19N3O2S2
• HY-16207
• N-{4-[2-(2-propylpyridin-4-yl)-1,3-thiazol-4-yl]phenyl}methanesulfonamide
• WRB04561
• MS-26032
• CS-3637
• OWAXXHRQPWGNTG-UHFFFAOYSA-N
• METHANESULFONAMIDE, N-[4-[2-(2-PROPYL-4-PYRIDINYL)-4-THIAZOLYL]PHENYL]-
• 1046045-61-7
• MLS-0472815.0001
• AKOS030526219
• AC-35522
• CHEMBL1824673
• N-(4-(2-(2-Propylpyridin-4-yl)thiazol-4-yl)phenyl)methanesulfonamide

• Inchi： 1S/C18H19N3O2S2/c1-3-4-16-11-14(9-10-19-16)18-20-17(12-24-18)13-5-7-15(8-6-13)21-25(2,22)23/h5-12,21H,3-4H2,1-2H3
• InChI Key： OWAXXHRQPWGNTG-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])(N([H])C1C([H])=C([H])C(=C([H])C=1[H])C1=C([H])SC(C2C([H])=C([H])N=C(C=2[H])C([H])([H])C([H])([H])C([H])([H])[H])=N1)(=O)=O

Computed Properties

• Exact Mass: 373.091869g/mol
• Monoisotopic Mass: 373.091869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 109
• Molecular Weight: 373.5g/mol

N-(4-(2-(2-Propylpyridin-4-yl)thiazol-4-yl)phenyl)methanesulfonamide Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(4-(2-(2-Propylpyridin-4-yl)thiazol-4-yl)phenyl)methanesulfonamide

Introduction to N-(4-(2-(2-Propylpyridin-4-yl)thiazol-4-yl)phenyl)methanesulfonamide and Its Significance in Modern Chemical Biology

N-(4-(2-(2-Propylpyridin-4-yl)thiazol-4-yl)phenyl)methanesulfonamide, a compound with the CAS number 1046045-61-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular framework of this compound integrates several key pharmacophoric elements, including a thiazole ring system and a phenyl moiety, which are well-documented for their biological activity and interaction with various biological targets.

The N-(4-(2-(2-Propylpyridin-4-yl)thiazol-4-yl)phenyl)methanesulfonamide structure is particularly noteworthy for its ability to modulate biological pathways relevant to inflammation, cancer, and neurodegenerative diseases. Recent studies have highlighted the compound's potential as an inhibitor of specific enzymes and receptors, making it a promising candidate for further investigation in preclinical and clinical settings. The presence of the propylpyridine substituent enhances its solubility and bioavailability, facilitating better absorption and distribution within the body.

In the realm of drug discovery, the synthesis and characterization of this compound have been driven by advancements in organic chemistry and computational modeling. The use of high-throughput screening techniques has enabled researchers to identify novel interactions between this compound and biological targets. For instance, studies have demonstrated its efficacy in inhibiting Janus kinases (JAKs), which are pivotal in regulating immune responses and cell growth. This has opened up avenues for developing targeted therapies for autoimmune disorders and certain types of cancer.

The pharmacological profile of N-(4-(2-(2-Propylpyridin-4-yl)thiazol-4-yl)phenyl)methanesulfonamide is further complemented by its ability to cross the blood-brain barrier, a critical factor for treating central nervous system (CNS) disorders. Preclinical trials have shown promising results in models of neurodegenerative diseases such as Alzheimer's and Parkinson's, where the compound exhibits neuroprotective properties. The thiazole ring, a key structural component, is known for its antimicrobial and anti-inflammatory properties, contributing to the compound's multifaceted therapeutic potential.

From a synthetic chemistry perspective, the preparation of N-(4-(2-(2-Propylpyridin-4-yl)thiazol-4-yl)phenyl)methanesulfonamide involves multi-step reactions that showcase the expertise of modern synthetic methodologies. Key steps include the coupling of halogenated thiazole derivatives with propargylic substrates, followed by sulfonamide formation. These reactions are often catalyzed by transition metals such as palladium, which facilitate high-yielding transformations under mild conditions. The optimization of these synthetic routes is crucial for large-scale production and cost-effective manufacturing.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding interactions with biological targets at an atomic level. These computational studies have not only validated experimental findings but also predicted new derivatives with enhanced potency and selectivity. The integration of machine learning algorithms has further accelerated this process by enabling rapid screening of virtual libraries.

Ethical considerations are paramount in the development of new pharmaceuticals like N-(4-(2-(2-Propylpyridin-4-yl)thiazol-4-yl)phenyl)methanesulfonamide. Rigorous safety assessments are conducted to evaluate potential side effects and ensure patient safety. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies have been instrumental in establishing robust protocols for drug development. These efforts align with global standards aimed at ensuring that new therapeutics meet stringent quality and efficacy criteria before reaching clinical use.

The future prospects for N-(4-(2-(2-Propylpyridin-4-yl)thiazol-4-yl)phenyl)methanesulfonamide are bright, with ongoing research exploring its potential in combination therapies. By pairing this compound with other drugs that target different aspects of disease pathways, researchers aim to achieve synergistic effects that could lead to more effective treatments. Additionally, efforts are underway to develop novel delivery systems that could enhance its bioavailability and therapeutic efficacy.

In conclusion, N-(4-(2-(2-propylpyridin - 4 - yl ) thiazol - 4 - yl ) phen yl ) methanesulfonamide (CAS no: 1046045 - 61 - 7) stands as a testament to the progress being made in chemical biology and pharmaceutical research. Its intricate molecular design offers significant therapeutic potential across multiple disease areas, while advancements in synthetic chemistry and computational modeling continue to drive its development. As research progresses, this compound is poised to play a crucial role in shaping future treatments for some of humanity's most pressing health challenges.